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Compound of Interest

Compound Name: Sofosbuvir impurity G

Cat. No.: B10799836

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Sofosbuvir impurity G, a known
diastereomer of the potent antiviral agent Sofosbuvir. This document consolidates critical
information on its chemical and physical properties, synthesis, purification, and analytical
characterization, designed to support research and development activities in the
pharmaceutical industry.

Chemical Identity and Properties

Sofosbuvir impurity G is a stereoisomer of Sofosbuvir, differing in the spatial arrangement of
substituents around one or more chiral centers. Understanding its properties is crucial for the
quality control and safety assessment of Sofosbuvir drug products.
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Property Value Reference

CAS Number 1337482-15-1 [1]

(S)-isopropy! 2-
(((((2R,3R,4R,5R)-5-(2,4-
dioxo-3,4-dihydropyrimidin-
1(2H)-yl)-4-fluoro-2-

Chemical Name (hydroxymethyl)-4-
methyltetrahydrofuran-3-
yloxy)
(phenoxy)phosphoryl)amino)pr

opanoate
Molecular Formula C22H20FN309P [1]
Molecular Weight 529.45 g/mol [1]
Appearance Solid [2]

Room temperature for short
Storage Conditions term; -20°C for 1 year; -80°C [2]

for 2 years

Note: Specific physical properties such as melting point and solubility are not readily available
in the public domain for Sofosbuvir impurity G. These would typically be determined
experimentally during drug development.

Synthesis and Purification

The synthesis of specific diastereomers of Sofosbuvir, including impurity G, is a significant
challenge in medicinal chemistry. The control of stereochemistry at the phosphorus center is a

key step.

A general approach to synthesizing Sofosbuvir and its diastereomers involves the coupling of a
protected nucleoside with a phosphoramidate reagent. The separation of diastereomers is
often achieved through chiral chromatography.
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A patented method for preparing Sofosbuvir impurities with a purity of over 99% has been
described, involving a multi-step reaction synthesis.[3] The purification of Sofosbuvir
intermediates and the final product often involves crystallization and chromatographic
techniques to isolate the desired stereoisomer.

Below is a conceptual workflow for the synthesis and purification of a specific Sofosbuvir
diastereomer like Impurity G.
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Caption: Conceptual workflow for the synthesis, purification, and analysis of Sofosbuvir
Impurity G.

Analytical Characterization

The identification and quantification of Sofosbuvir impurity G are critical for ensuring the
quality and safety of Sofosbuvir. Various analytical techniques are employed for this purpose.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is a widely used technique for the separation and
quantification of Sofosbuvir and its impurities.

Parameter Method 1
Column Agilent Eclipse XDB-C18, 4.6 x 250 mm, 5 pm
. 0.1% trifluoroacetic acid in water:acetonitrile
Mobile Phase
(50:50 viv)
Flow Rate 1.0 mL/min
Detection UV at 260 nm

Sofosbuvir: 3.674 min, Phosphoryl impurity:
5.704 min

Retention Time

Reference [4][5]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS and LC-MS/MS are powerful tools for the identification and structural elucidation of
impurities. The fragmentation patterns observed in the mass spectrum can help in confirming
the structure of Sofosbuvir impurity G.

For Sofosbuvir, a parent ion peak at m/z 530 is observed, which can undergo in-source
dissociation to a more stable ion at m/z 287.[6] The fragmentation of Impurity G would be
expected to follow a similar pathway, and any deviations could provide structural insights.
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The following diagram illustrates a general workflow for the analytical characterization of
Sofosbuvir Impurity G.
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Caption: General workflow for the analytical characterization of Sofosbuvir Impurity G.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the definitive structural confirmation of organic
molecules, including diastereomeric impurities. tH, 13C, 3P, and *°F NMR would be used to
elucidate the precise stereochemistry of Sofosbuvir impurity G. While specific NMR data for
impurity G is not publicly available, the analysis would focus on comparing the chemical shifts
and coupling constants with those of the Sofosbuvir active pharmaceutical ingredient.[7][8]

Biological Activity and Toxicity
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The biological activity of diastereomeric impurities can differ significantly from that of the main
drug. While Sofosbuvir is a potent inhibitor of the HCV NS5B polymerase, its diastereomers
may exhibit reduced or no antiviral activity.[2]

The toxicity profile of impurities is a major concern in drug development. Although specific
toxicity data for Sofosbuvir impurity G is not available, it is essential to evaluate its potential
toxic effects. In silico toxicity prediction tools can be used for an initial assessment of potential
hazards.[7] Any significant impurity would require thorough toxicological evaluation as per
regulatory guidelines.

The metabolic activation of Sofosbuvir to its active triphosphate form is a critical step for its
antiviral activity. It is conceivable that Sofosbuvir impurity G may not be efficiently
metabolized to the active form, thus affecting its efficacy.

The following diagram illustrates the potential metabolic pathway and its implications for
antiviral activity.
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Caption: Metabolic activation pathway of Sofosbuvir and its potential relevance to Impurity G.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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